Cas no 1262009-76-6 (5-(2-Chloro-5-methoxyphenyl)-2-fluorobenzoic acid)

• Product Name: 5-(2-Chloro-5-methoxyphenyl)-2-fluorobenzoic acid
• CAS No: 1262009-76-6
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• MDL: MFCD18321622
• CID: 2769053
• PubChem ID: 53227489
• Update Time: 2025-06-08

5-(2-Chloro-5-methoxyphenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321622
• 1262009-76-6
• 5-(2-CHLORO-5-METHOXYPHENYL)-2-FLUOROBENZOIC ACID
• 2'-Chloro-4-fluoro-5'-methoxy[1,1'-biphenyl]-3-carboxylic acid
• DTXSID90691022
• 5-(2-Chloro-5-methoxyphenyl)-2-fluorobenzoic acid, 95%
• 5-(2-Chloro-5-methoxyphenyl)-2-fluorobenzoic acid

• MDL： MFCD18321622
• Inchi： 1S/C14H10ClFO3/c1-19-9-3-4-12(15)10(7-9)8-2-5-13(16)11(6-8)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： XXVXGLZFXZBWTD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1C=CC(=C(C(=O)O)C=1)F)OC

Computed Properties

• Exact Mass: 280.0302500Da
• Monoisotopic Mass: 280.0302500Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-(2-Chloro-5-methoxyphenyl)-2-fluorobenzoic acid

Introduction to 5-(2-Chloro-5-methoxyphenyl)-2-fluorobenzoic Acid (CAS No. 1262009-76-6)

5-(2-Chloro-5-methoxyphenyl)-2-fluorobenzoic acid, with the chemical identifier CAS No. 1262009-76-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoic acid derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both chloro and methoxy substituents on the aromatic ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug design.

The benzoic acid core is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. The introduction of fluorine at the second position of the benzoic acid ring, as seen in this compound, enhances its metabolic stability and binding affinity to biological receptors. This modification is particularly significant in the development of drugs that require prolonged half-life and improved bioavailability. The combination of these structural elements makes 5-(2-Chloro-5-methoxyphenyl)-2-fluorobenzoic acid a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in fluorinated benzoic acid derivatives due to their potential applications in treating various diseases, including cancer, inflammation, and neurodegenerative disorders. The chloro and methoxy groups not only influence the electronic properties of the molecule but also provide sites for further functionalization, allowing chemists to tailor the compound's properties to specific biological targets. For instance, studies have shown that such modifications can enhance the molecule's ability to inhibit enzymes involved in disease pathways.

One of the most compelling aspects of 5-(2-Chloro-5-methoxyphenyl)-2-fluorobenzoic acid is its potential as a lead compound for the development of novel therapeutics. Researchers have been exploring its derivatives as inhibitors of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which play crucial roles in inflammation and pain management. The fluorine atom, in particular, has been shown to improve binding affinity by enhancing hydrophobic interactions with target proteins. This has led to several preclinical studies evaluating the efficacy and safety of this compound and its analogs in animal models.

The synthesis of 5-(2-Chloro-5-methoxyphenyl)-2-fluorobenzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of a fluorobenzene precursor, followed by selective chlorination and methylation at specific positions on the aromatic ring. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorine atom efficiently. These synthetic strategies highlight the compound's complexity and the expertise required to produce it on a scalable basis.

The pharmacological profile of 5-(2-Chloro-5-methoxyphenyl)-2-fluorobenzoic acid has been extensively studied in vitro and in vivo. Initial studies have demonstrated its ability to modulate inflammatory pathways by inhibiting key enzymes involved in prostaglandin synthesis. Additionally, preclinical trials have shown promising results in models of pain and inflammation, suggesting its potential as a non-steroidal anti-inflammatory drug (NSAID). The compound's unique structural features also make it an attractive candidate for further investigation into other therapeutic areas, such as oncology and neurology.

The impact of fluorine substitution on benzoic acid derivatives has been a topic of considerable research interest. Fluorine atoms are known to influence both the physical properties and biological activity of molecules. In benzoic acid derivatives, fluorine can enhance metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. This property is particularly valuable in drug development, where long-term bioavailability is often a critical factor. Furthermore, fluorine atoms can increase binding affinity by participating in hydrophobic interactions and π-stacking with target proteins.

In conclusion, 5-(2-Chloro-5-methoxyphenyl)-2-fluorobenzoic acid (CAS No. 1262009-76-6) is a versatile benzoic acid derivative with significant potential in pharmaceutical research. Its unique structural features, including the presence of both chloro and methoxy substituents along with a fluorine atom at the second position, make it an attractive scaffold for drug design. Ongoing research continues to uncover new applications for this compound and its derivatives across various therapeutic areas. As our understanding of its pharmacological properties grows, so too does its promise as a lead compound for developing novel therapeutics.